Cas no 1804826-39-8 (6-(Difluoromethyl)-4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine)

• Product Name: 6-(Difluoromethyl)-4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine
• CAS No: 1804826-39-8
• MF: C₈H₆F₅NO₃
• MW: 259.130159854889
• CID: 4815278
• Update Time: 2025-05-21

6-(Difluoromethyl)-4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F5NO3/c1-16-7-5(17-8(11,12)13)4(15)2-3(14-7)6(9)10/h2,6H,1H3,(H,14,15)
• InChI Key： HSWVAFLMCFBDMX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=C(N1)OC)OC(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 385
• XLogP3: 2.3
• Topological Polar Surface Area: 47.6

Additional information on 6-(Difluoromethyl)-4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine

6-(Difluoromethyl)-4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

CAS No 1804826-39-8, commonly referred to as 6-(Difluoromethyl)-4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its pyridine ring, which is substituted with multiple functional groups, including a difluoromethyl group, a hydroxyl group, a methoxy group, and a trifluoromethoxy group. These substituents contribute to its unique chemical properties and potential applications in various industries.

The synthesis of 6-(Difluoromethyl)-4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine involves advanced organic chemistry techniques, often requiring multi-step reactions to achieve the desired product. Recent studies have focused on optimizing the synthesis process to improve yield and reduce costs, making it more viable for large-scale production. Researchers have explored various catalysts and reaction conditions to enhance the efficiency of the synthesis, particularly in the formation of the pyridine ring and the substitution of functional groups.

In terms of biological activity, this compound has shown promising results in preliminary studies. It exhibits significant antioxidant properties, which make it a potential candidate for use in pharmaceutical applications. Additionally, its ability to inhibit certain enzymes has been explored, suggesting its potential role in drug development for treating conditions such as inflammation and neurodegenerative diseases. Recent research has delved into its mechanism of action, particularly focusing on how its functional groups interact with biological systems.

The structural complexity of CAS No 1804826-39-8 also lends itself to applications in materials science. Its ability to form stable complexes with metal ions has been investigated for use in catalysis and sensor technology. Furthermore, its electronic properties make it a candidate for use in organic electronics, such as in the development of new materials for flexible displays and solar cells.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Quantum mechanical calculations have revealed that the presence of fluorinated groups significantly alters the electronic distribution within the molecule, enhancing its reactivity and stability. These findings have implications for both synthetic chemistry and materials science, offering new avenues for exploring its potential applications.

In conclusion, 6-(Difluoromethyl)-4-hydroxy-2-methoxy-3-(trifluoromethoxy)pyridine, or CAS No 1804826-39-8, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.